Cas no 87905-71-3 (1,3,2-Dioxaphosphole, 4,5-dimethyl-, 2-oxide)

• Product name: 1,3,2-Dioxaphosphole, 4,5-dimethyl-, 2-oxide
• CAS No: 87905-71-3
• MF: C₄H₆O₃P
• MW: 133.062402248383
• CID: 650796
• PubChem ID: 71411816

1,3,2-Dioxaphosphole, 4,5-dimethyl-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaphosphole, 4,5-dimethyl-, 2-oxide
• 4,5-dimethyl-1,3,2-dioxaphosphol-2-ium 2-oxide
• 4,5-Dimethyl-2-oxo-2H-1,3,2-dioxaphosphol-2-ium
• 87905-71-3
• DTXSID50831402
• 2-oxo-4,5-dimethyl-1,3,2-dioxaphospholene

• Inchi： InChI=1S/C4H6O3P/c1-3-4(2)7-8(5)6-3/h1-2H3/q+1
• InChI Key： ZJMWVNNHMBKFEK-UHFFFAOYSA-N
• SMILES： CC1=C(O[P+](=O)O1)C

Computed Properties

• Exact Mass: 133.00545605g/mol
• Monoisotopic Mass: 133.00545605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.4Ų